Cas no 247259-09-2 (Carbamic acid, (3-cyclohexyl-2-oxopropyl)-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid, (3-cyclohexyl-2-oxopropyl)-, 1,1-dimethylethyl ester (9CI)
• CAS No: 247259-09-2
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5294884
• Update Time: 2025-05-25

Carbamic acid, (3-cyclohexyl-2-oxopropyl)-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (3-cyclohexyl-2-oxopropyl)-, 1,1-dimethylethyl ester (9CI)

• Inchi： 1S/C14H25NO3/c1-14(2,3)18-13(17)15-10-12(16)9-11-7-5-4-6-8-11/h11H,4-10H2,1-3H3,(H,15,17)
• InChI Key： DAJOJJWXXJWVCC-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC(=O)CC1CCCCC1

Additional information on Carbamic acid, (3-cyclohexyl-2-oxopropyl)-, 1,1-dimethylethyl ester (9CI)

Comprehensive Overview of Carbamic acid, (3-cyclohexyl-2-oxopropyl)-, 1,1-dimethylethyl ester (9CI) (CAS No. 247259-09-2)

The compound Carbamic acid, (3-cyclohexyl-2-oxopropyl)-, 1,1-dimethylethyl ester (9CI), identified by its CAS No. 247259-09-2, is a specialized organic molecule with significant applications in pharmaceutical and chemical research. This ester derivative of carbamic acid features a cyclohexyl group and a tert-butyl ester moiety, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often seek information on its synthesis, properties, and potential uses, particularly in drug discovery and material science.

One of the key structural features of this compound is its 3-cyclohexyl-2-oxopropyl chain, which contributes to its unique reactivity and stability. The presence of the 1,1-dimethylethyl ester group further enhances its utility as a protecting group in organic synthesis. Recent trends in green chemistry and sustainable synthesis have sparked interest in optimizing the production of such intermediates with minimal environmental impact. This aligns with the growing demand for eco-friendly chemical processes and biodegradable materials.

In the context of pharmaceutical research, CAS No. 247259-09-2 has been explored for its potential role in the development of novel therapeutic agents. Its structural motifs are reminiscent of bioactive molecules targeting enzymes and receptors. For instance, the cyclohexyl group is a common pharmacophore in drugs addressing central nervous system (CNS) disorders and metabolic diseases. This connection has led to increased searches for "carbamic acid derivatives in drug design" and "tert-butyl ester applications in medicinal chemistry."

The compound's physicochemical properties, such as solubility, melting point, and stability under various conditions, are critical for its handling and application. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize Carbamic acid, (3-cyclohexyl-2-oxopropyl)-, 1,1-dimethylethyl ester (9CI). These methods ensure purity and consistency, which are essential for reproducible research outcomes. Queries such as "how to analyze carbamic acid esters" and "spectroscopic data for CAS 247259-09-2" reflect the practical concerns of laboratory professionals.

Beyond pharmaceuticals, this compound has potential applications in agrochemicals and specialty chemicals. Its ketone functionality and ester group make it a versatile building block for constructing more complex molecules. The rise of precision agriculture and smart materials has further driven interest in such intermediates. Researchers are investigating its use in controlled-release formulations and polymeric materials, addressing modern challenges in sustainability and efficiency.

Safety and regulatory considerations are also paramount when working with CAS No. 247259-09-2. While not classified as hazardous, proper handling protocols should be followed to ensure workplace safety. Topics like "safe storage of carbamic acid derivatives" and "regulatory status of tert-butyl esters" are frequently searched, highlighting the need for clear guidelines and best practices.

In summary, Carbamic acid, (3-cyclohexyl-2-oxopropyl)-, 1,1-dimethylethyl ester (9CI) is a multifaceted compound with broad relevance in scientific and industrial settings. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in fields prioritizing innovation and sustainability. As the demand for high-performance chemicals grows, this compound is poised to play a pivotal role in advancing molecular design and application development.